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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752

Technical Support Center: 6-Azidotetrazolo[1,5-
b]pyridazine

ATTENTION: This document is intended for qualified researchers, scientists, and drug
development professionals. The information provided is for safety and risk management
purposes. 6-Azidotetrazolo[1,5-b]pyridazine is a high-energy material with a significant
explosion risk and must be handled with extreme caution.

Critical Safety Alert: Spontaneous Detonation

A recent case study reported the spontaneous detonation of 6-Azidotetrazolo[1,5-
b]pyridazine.[1][2][3] The compound, which had been synthesized and handled without
incident five times previously, detonated upon standing in storage.[1][2] This incident
underscores the unpredictable nature of this compound and the critical need for stringent
safety protocols. It is highly recommended to consider safer alternatives or to use this
compound in-situ, immediately converting it to a more stable species whenever possible.[1][3]

Frequently Asked Questions (FAQSs)
Q1: What is 6-Azidotetrazolo[1,5-b]pyridazine and why is it so hazardous?

Al: 6-Azidotetrazolo[1,5-b]pyridazine is a heterocyclic compound with an extremely high
nitrogen content.[1] Its molecular structure contains both an azide and a tetrazole ring,
functional groups known for their energetic properties. The primary hazard is its potential to
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decompose explosively. Its nitrogen-to-carbon ratio (N/C) is 2, far exceeding the typical
guideline of <1.0 for safe handling.[1][3]

Q2: What are the known triggers for the decomposition or detonation of this compound?

A2: Several triggers and sensitivities have been reported or are inherent to its chemical class:

e Spontaneous Detonation: The compound can detonate without any apparent trigger while in
storage.[1][2]

o Thermal Stress: While one study noted thermal stability up to 140°C, another observed
decomposition with smoke evolution around 170°C.[1][3] The initial synthesis also noted it as
"violently explosive" with decomposition at 128-129°C.[1] Heating should be avoided or
performed with extreme caution using indirect methods.[4]

e Mechanical Shock: The compound has a reported modest impact sensitivity (>3.3 J).[3][5]
Grinding, scraping, or using glassware with ground glass joints should be strictly avoided.[6]

e Chemical Incompatibility: An explosion was noted when the compound came into contact
with triethyl phosphite.[1] Reactions with phosphines, in general, require high temperatures
and should be considered hazardous.[7]

Q3: What are the essential precautions for handling 6-Azidotetrazolo[1,5-b]pyridazine?

A3: All manipulations must be conducted with the assumption that detonation can occur at any
time.

o Engineering Controls: Always work on the smallest possible scale (<100mg without special
approval) and behind a certified blast shield.[1][4]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a
face shield, and consider the use of Kevlar gloves or other blast-resistant gear.[6]

» Avoid Isolation: If possible, avoid isolating the solid compound. It is strongly recommended to
generate it and use it immediately in a one-pot or in-situ procedure to form a more stable,
non-energetic product.[1][3]
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 Dilution: Keep the energetic material diluted with an inert solvent whenever possible.[6]
Q4: How should this compound be stored?
A4: If storage is absolutely unavoidable, it must be done with extreme care.

o The material should be stored in a cool, dry place, protected from light, heat, and physical
shock.[8]

o Given its demonstrated instability, storage should be for the shortest possible duration.

e If larger quantities are stored, they must be placed in a designated, locked, and labeled
explosives safe or magazine.[4]

Q5: Are there safer alternatives for its use in synthesis?

A5: Yes. Researchers who reported the spontaneous detonation developed and recommend
safer alternatives.[1][3]

 In-situ Hydrolysis: After forming the azide, it can be directly hydrolyzed in a one-pot reaction
to the much more stable 6-hydroxytetrazolo[1,5-b]pyridazine.[1][3]

o Alternative Synthon: For subsequent nucleophilic aromatic substitution (SNAr) reactions, 6-
chlorotetrazolo[1,5-b]pyridazine can be used as a more stable starting material.[3]

Troubleshooting Guide

Issue: My sample of 6-Azidotetrazolo[1,5-b]pyridazine shows discoloration (e.g., turning
brown) or | observe gas evolution.

o Cause: These are signs of decomposition, which can be a precursor to detonation.

e Solution:DO NOT TOUCH THE SAMPLE. Immediately evacuate the area and alert your
institution's Environmental Health and Safety (EHS) office. Plan for remote disposal by
trained professionals. Do not attempt to move or handle the container.

Issue: | need to heat a reaction containing this compound.
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» Cause: Heating provides the activation energy for decomposition.
e Solution:
o Re-evaluate if a non-thermal method is possible.

o If heating is essential, only use indirect heating methods like a water or oil bath. Never
heat directly on a hot plate.[4]

o Ensure the heating apparatus can be quickly removed in an emergency.[4]
o Maintain strict temperature control and keep the temperature as low as possible.
o Work on the smallest possible scale behind a blast shield.

Issue: | need to perform a purification step on the isolated compound.

o Cause: Purification steps like scraping, grinding for analysis, or using ground glass joints can
introduce frictional energy.

e Solution:

o Avoid isolating the compound if at all possible. Use the crude material directly in the next
step.

o If purification is mandatory, use methods that minimize mechanical energy.
Recrystallization is preferred. A plausible purification method involves recrystallization from
ethanol or aqueous methanol.[5]

o Avoid using any glassware with ground glass joints to prevent friction.[6]

Data and Properties

The following table summarizes known properties of 6-Azidotetrazolo[1,5-b]pyridazine and
its derivatives. Note the inconsistencies in reported thermal stability, which highlights the
compound's unpredictable nature.
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Property Value | Description Source(s)
Chemical Formula CaHzNs 9]
Molecular Weight 162.11 g/mol [9]
Nitrogen Content ~86.4% Calculated
N/C Ratio 2.0 [1][3]
Decomposes explosively.
Reported decomposition at
Thermal Stability 128-129°C, stable up to [1][3]
140°C, and decomposition at
~170°C in different reports.
o Modest impact sensitivity
Impact Sensitivity [1][3]
reported (>3.3 J).
Colorless prisms (when
Appearance ) [10]
crystallized).
Derivatives like 6-azido-8-
nitrotetrazolo[1,5-b]pyridazine-
_ 7-amine show detonation
Detonation Performance -
velocities (~8746 m/s) and [71[11]

(Derivatives)

pressures (~31.5 GPa)
superior to some commercial

primary explosives.

Experimental Protocols

Protocol 1: Preliminary Small-Scale Shock and Thermal
Sensitivity Screening

Disclaimer: This protocol is adapted from literature reports where researchers performed a

preliminary risk assessment.[1] It is not a substitute for formal energetic materials testing. It

must be performed on a milligram scale behind a blast shield with remote manipulation.
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Objective: To qualitatively assess the sensitivity of a newly synthesized batch to basic
mechanical and thermal stimuli.

Methodology:
e Preparation: Ensure a blast shield is in place. Use tongs or remote manipulators for all steps.
e Mechanical (Shock) Test:

o Place 1-2 mg of the dry, purified compound onto a steel plate or anvil.

o Using a long-handled tool, gently scratch the material with a steel spatula. Observe for any
reaction (sparks, smoke, sound).

o Place another 1-2 mg sample on the plate. Strike the sample with a hammer using a
glancing blow. Observe for any reaction.

e Thermal (Heat) Test:
o Place 1-2 mg of the compound on a hot plate located within the shielded area.
o Ensure the hot plate controls are accessible from outside the shield.

o Slowly increase the temperature, observing the sample closely via a remote camera or
mirror system.

o Note the temperature at which any changes occur (melting, discoloration, smoke,
decomposition). The reported decomposition onset is around 170°C.[1]

Protocol 2: Thermal Stability Analysis using Differential
Scanning Calorimetry (DSC)

Objective: To quantitatively determine the decomposition temperature and energy release of
the compound.

Methodology:

e Sample Preparation:
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o Using appropriate PPE and behind a shield, carefully weigh approximately 0.5 - 1.0 mg of
the sample into a non-hermetically sealed aluminum DSC pan. Do not use hermetically
sealed pans as they can build up pressure and explode.

o Crimp the pan lid loosely to allow for the release of any evolved gases.

e Instrument Setup:

o Place the sample pan and an empty reference pan into the DSC cell.

o Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).
e Thermal Program:

o Equilibrate the cell at a sub-ambient temperature (e.g., 30°C).

o Ramp the temperature at a controlled rate (e.g., 5 or 10 °C/min) to a final temperature well
above the expected decomposition (e.g., 300°C).

o Data Analysis:
o Analyze the resulting thermogram. An exothermic peak indicates decomposition.

o Determine the onset temperature of the exotherm, which is a key indicator of thermal
stability.

o Integrate the peak area to calculate the heat of decomposition (AHd).

Visualizations
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Caption: Factors contributing to the explosion risk of 6-Azidotetrazolo[1,5-b]pyridazine.
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Caption: Decision workflow for handling 6-Azidotetrazolo[1,5-b]pyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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